Cas no 16100-06-4 (4,7-Dichloro-2,1,3-benzoxadiazole)

• Product name: 4,7-Dichloro-2,1,3-benzoxadiazole
• CAS No: 16100-06-4
• MF: C₆H₂Cl₂N₂O
• MW: 188.998878955841
• CID: 2658360

4,7-Dichloro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-chloro-2,1,3-benzooxadiazole
• 4,7-dichloro-2,1,3-benzoxadiazole
• 4,7-Dichlorobenzofurazane
• 4,7-Dichlorobenzofurazan,
• 4,7-Dichloro-2,1,3-benzoxadiazole

• Inchi： 1S/C6H2Cl2N2O/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H
• InChI Key： HPTKXWHMCKPSKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NON=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 38.9